molecular formula C13H11BrS B2649267 1-Bromo-3-(phenylsulfanylmethyl)benzene CAS No. 211615-07-5

1-Bromo-3-(phenylsulfanylmethyl)benzene

Cat. No. B2649267
CAS RN: 211615-07-5
M. Wt: 279.2
InChI Key: SOGYZFXXJKBABD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Bromo-3-(phenylsulfanylmethyl)benzene is a unique chemical compound with the empirical formula C13H11BrS . It has a molecular weight of 279.20 . The compound is typically found in solid form .


Molecular Structure Analysis

The molecular structure of 1-Bromo-3-(phenylsulfanylmethyl)benzene is represented by the SMILES string BrC1=CC=CC(CSC2=CC=CC=C2)=C1 . This represents a benzene ring with a bromine atom and a phenylsulfanylmethyl group attached .

Safety and Hazards

The compound is classified under GHS07 for safety . The hazard statements include H302 - Harmful if swallowed, and H413 - May cause long lasting harmful effects to aquatic life . The precautionary statements include P264 - Wash thoroughly after handling, P270 - Do not eat, drink or smoke when using this product, P273 - Avoid release to the environment, P301 + P312 - IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell, and P501 - Dispose of contents/container to an approved waste disposal plant .

Future Directions

While specific future directions for 1-Bromo-3-(phenylsulfanylmethyl)benzene are not available, research into the properties and potential applications of bromobenzenes and related compounds is ongoing. This includes studying their reactivity and potential uses in various chemical reactions .

properties

IUPAC Name

1-bromo-3-(phenylsulfanylmethyl)benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11BrS/c14-12-6-4-5-11(9-12)10-15-13-7-2-1-3-8-13/h1-9H,10H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SOGYZFXXJKBABD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)SCC2=CC(=CC=C2)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11BrS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

279.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Bromo-3-(phenylsulfanylmethyl)benzene

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.